Cas no 913835-37-7 (N-(3-Chloro-4-methylphenyl) 4-boronobenzamide)

• Product Name: N-(3-Chloro-4-methylphenyl) 4-boronobenzamide
• CAS No: 913835-37-7
• MF: C₁₄H₁₃BClNO₃
• MW: 289.521922826767
• MDL: MFCD09027211
• CID: 802902
• PubChem ID: 44119159
• Update Time: 2025-04-19

N-(3-Chloro-4-methylphenyl) 4-boronobenzamide Chemical and Physical Properties

Names and Identifiers

• (4-((3-Chloro-4-methylphenyl)carbamoyl)phenyl)boronic acid
• 4-(3-Chloro-4-methylphenylcarbamoyl)benzeneboronic acid
• (4-((3-Chloro-4-methylphenyl)carbamoyl)-phenyl)boronic acid
• [4-[(3-chloro-4-methylphenyl)carbamoyl]phenyl]boronic acid
• Boronic acid,B-[4-[[(3-chloro-4-methylphenyl)amino]carbonyl]phenyl]-
• N-(3-Chloro-4-methylphenyl) 4-boronobenzamide
• OR3786
• 913835-37-7
• (4-((3-Chloro-4-methylphenyl)carbamoyl)phenyl)boronicacid
• MFCD09027211
• AKOS015833645
• 4-(3-chloro-4-methylphenylcarbamoyl)phenylboronic acid
• 4-[(3-Chloro-4-methylphenyl)carbamoyl]benzeneboronic acid
• {4-[(3-Chloro-4-methylphenyl)carbamoyl]phenyl}boronic acid
• CS-0175060
• PS-9600
• H11689
• A853716
• DTXSID00657058
• DB-343544

• MDL： MFCD09027211
• Inchi： 1S/C14H13BClNO3/c1-9-2-7-12(8-13(9)16)17-14(18)10-3-5-11(6-4-10)15(19)20/h2-8,19-20H,1H3,(H,17,18)
• InChI Key： IZMAVYDCXUROFV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(C1C=CC(B(O)O)=CC=1)=O

Computed Properties

• Exact Mass: 289.06800
• Monoisotopic Mass: 289.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 217-219
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.623
• PSA: 69.56000
• LogP: 1.65350

N-(3-Chloro-4-methylphenyl) 4-boronobenzamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)